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Introduction

Copper is an essential trace element but can be toxic at elevated levels. Therefore, its accurate
guantification in various samples, including environmental and pharmaceutical materials, is
crucial. Spectrophotometry offers a simple, cost-effective, and rapid method for this purpose.[1]
[2] This application note details a protocol for the determination of Copper(ll) (Cu2*) ions by
forming a colored complex with tartrate. In an agueous solution, Cu?* ions react with tartrate
ions (CaH40627) to form a distinct blue-colored complex.[3][4] The intensity of this color is
directly proportional to the concentration of the copper(ll) ions in the solution, a relationship
described by the Beer-Lambert Law.[5][6][7] This method is particularly useful in alkaline
media, where tartrate acts as a complexing agent to prevent the precipitation of copper(ll)
hydroxide.[8]

Principle

The spectrophotometric determination of Cu(ll) is based on the formation of a stable, colored
copper(ll)-tartrate complex. The absorbance of this complex is measured at its wavelength of
maximum absorbance (Amax). A calibration curve is constructed by plotting the absorbance
values of a series of standard solutions of known concentrations versus their respective
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concentrations. The concentration of an unknown sample can then be determined by
measuring its absorbance and interpolating the value from the calibration curve.[7][9]

Experimental Protocols

1. Required Apparatus and Reagents

e Apparatus:

[e]

UV-Visible Spectrophotometer

o

Matched quartz or glass cuvettes (1 cm path length)

o

Calibrated volumetric flasks (10 mL, 50 mL, 100 mL)

[¢]

Calibrated pipettes

Beakers

[¢]

o

Centrifuge and centrifuge tubes (optional, for clarifying samples)
e Reagents:
o Copper(ll) Sulfate Pentahydrate (CuSOa4-5H20): Analytical reagent grade.

o Sodium Tartrate (Na2C4H40e:2H20) or Potassium Sodium Tartrate (KNaCaH4Oe-4H20 -
Rochelle Salt): Analytical reagent grade.

o Deionized or Distilled Water.
2. Preparation of Solutions
o Stock Copper(ll) Solution (e.g., 0.1 M):
o Accurately weigh 2.497 g of CuSOa4-5H20.
o Dissolve it in a small amount of deionized water in a beaker.

o Quantitatively transfer the solution to a 100 mL volumetric flask.
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o Dilute to the mark with deionized water and mix thoroughly.

Sodium Tartrate Solution (e.g., 0.1 M):

o Accurately weigh 2.301 g of Na2C4H40Os:-2H20.

o Dissolve it in deionized water and transfer to a 100 mL volumetric flask.
o Dilute to the mark and mix thoroughly.

Working Standard Copper(ll) Solutions:

o Prepare a series of working standard solutions by diluting the stock copper(ll) solution. For
example, to prepare 10 mL of a 0.02 M solution, pipette 2.00 mL of the 0.1 M copper(ll)
stock solution into a 10 mL volumetric flask.[3][4]

o Add a consistent excess of the tartrate solution to each flask (e.g., 5.0 mL of 0.1 M sodium
tartrate) to ensure complete complex formation and to maintain the tartrate concentration.

[31[4]
o Dilute each flask to the 10.00 mL mark with deionized water and mix well.
. Determination of Wavelength of Maximum Absorbance (Amax)

Prepare a mid-range standard solution of the copper(ll)-tartrate complex (e.g., 0.02 M as
described above).

Prepare a blank solution containing the same concentration of sodium tartrate as the
standard solution, diluted with deionized water.[4]

Set the spectrophotometer to scan a wavelength range (e.g., 500 nm to 800 nm). The
characteristic blue color of the Cu?* ion suggests absorbance in the orange-red region of the
spectrum.[6]

Calibrate the spectrophotometer to zero absorbance using the blank solution.

Measure the absorbance of the standard solution across the selected wavelength range.
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Plot absorbance versus wavelength. The wavelength corresponding to the highest
absorbance peak is the Amax. For the copper(ll)-tartrate complex, this is typically around 675
nm.[3][4]

. Construction of the Calibration Curve
Set the spectrophotometer to the determined Amax (e.g., 675 nm).
Use the blank solution (sodium tartrate in water) to zero the instrument.
Measure the absorbance of each of the prepared working standard solutions.
Plot a graph of absorbance (Y-axis) versus the concentration of copper(ll) (X-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (R?). A value close to 1.00 indicates good linearity.[9]

. Analysis of an Unknown Sample

Prepare the unknown sample solution in the same manner as the standards, ensuring it is
diluted to fall within the concentration range of the calibration curve.

Add the same amount of sodium tartrate solution as used for the standards.
Measure the absorbance of the prepared unknown sample at the Amax.

Determine the concentration of copper(ll) in the sample using the calibration curve or the
linear regression equation.

Data Presentation

Table 1: Key Spectrophotometric Parameters
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Parameter Value

Reference/Note

Wavelength of Max.

~675 nm [3]14]
Absorbance (Amax)
. . Must be determined
Linearity Range Method-dependent )
experimentally.
Calculated from the slope of
Molar Absorptivity (€) Method-dependent the calibration curve (€ = slope
/ path length).
] o A typical requirement for
Correlation Coefficient (R2) >0.99 o
method validation.
Allow sulfficient time for
. , complex formation and
Stability of Complex > 15 minutes

stabilization before

measurement.[4]

Table 2: Example Calibration Data

Standard No. Concentration of Cu(ll) (M) Absorbance at 675 nm

1 0.010 0.152

2 0.012 0.183

3 0.015 0.227

4 0.018 0.275

5 0.020 0.305
Visualizations
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Caption: Experimental workflow for the spectrophotometric determination of Copper(ll).
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Caption: Formation of the Copper(ll)-tartrate complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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